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Compound of Interest

Compound Name: N-Methylpyrrolidone

Cat. No.: B10776118

Introduction

N-Methyl-2-pyrrolidone (NMP) is a versatile, polar aprotic solvent with a high boiling point, low
viscosity, and excellent solvency for a wide range of organic and inorganic compounds.[1][2][3]
These properties make it a highly effective extraction medium in several critical petrochemical
processes, including the purification of butadiene, the refining of lubricating oils, and the
extraction of aromatic compounds (BTX).[3][4][5] NMP's high chemical and thermal stability,
coupled with its miscibility with water at all temperatures, further enhances its utility in industrial
applications.[1][3] This document provides detailed application notes and protocols for the use
of NMP as an extraction solvent in petrochemical analysis, aimed at researchers, scientists,
and drug development professionals.

Physicochemical Properties of N-Methylpyrrolidone

A comprehensive understanding of NMP's properties is essential for its effective application.
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Property Value

Chemical Formula C5H9NOI6]

Molar Mass 99.133 g-mol-1[6]

Appearance Colorless liquid[6]

Density 1.028 g/cm3[6]

Melting Point -24 °C (-11 °F; 249 K)[6]

Boiling Point 202 to 204 °C (396 to 399 °F; 475 to 477 K)[6]
Solubility in Water Miscible[6]

Flash Point 91 °C (196 °F; 364 K)[6]

Autoignition Temperature 245 °C (473 °F; 518 K)[6]

Application 1: Recovery of 1,3-Butadiene

NMP is extensively used in the extractive distillation process to recover high-purity 1,3-
butadiene from C4 hydrocarbon streams.[6] NMP's high selectivity for unsaturated
hydrocarbons allows for the efficient separation of butadiene from other C4 compounds with
close boiling points. The BASF Butadiene Extraction Technology, which utilizes NMP, is a state-
of-the-art process known for its high reliability, stability, and low operating costs.

Quantitative Performance Data

Parameter Value
Butadiene Purity >99.7%
Butadiene Yield >98%

) Reduced by up to 90% compared to competing
Solvent Consumption _
technologies

On-stream Time 4 to 8 years of continuous operation
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Experimental Protocol: Extractive Distillation of 1,3-
Butadiene

o Feed Preparation: A C4 hydrocarbon stream containing 1,3-butadiene is vaporized and fed
into the bottom of an extractive distillation column.

¢ Solvent Introduction: Lean NMP solvent is introduced at the top of the extractive distillation
column.

o Extractive Distillation: As the hydrocarbon vapor rises through the column, it comes into
contact with the descending NMP. The NMP selectively absorbs the 1,3-butadiene and other
less volatile C4 components.

» Raffinate Separation: The more volatile C4 hydrocarbons, which are less soluble in NMP, exit
the top of the column as raffinate.

e Solvent Stripping: The rich NMP solvent, containing the absorbed butadiene, is directed to a
stripping column. Here, the butadiene is separated from the NMP by heating, taking
advantage of the large difference in their boiling points.

» Butadiene Purification: The overhead product from the stripper, which is crude butadiene, is
further purified in a series of distillation columns to achieve the desired high purity.

» Solvent Regeneration: The lean NMP from the bottom of the stripping column is cooled and
recycled back to the extractive distillation column. A small slipstream may be sent to a
solvent regeneration unit to remove any accumulated heavy impurities.

Process Workflow

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

(C4 Hydrocarbon Feed)
ﬁlxtractive Distillation
k Column
(Raffinate (Other C4s)] (Rich NMP + Butadiene)
(Stripping Column
(Crude Butadiene) Lean NMP Solvent)
-
.
Butadiene Purification Solvent Regeneration

:

(High Purity Butadiene]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

(Raw Lube Oil FeeCD
(Extraction Columraf
Raffinate Phase Extract Phase
(Purified Oil + NMP) (NMP + Aromatics)

l l

(Raffinate Stripper) |m === {Extract Strippea

|
|
|
|
|
\d
(Purified Lube Oil (Recovered NMP) (Aromatics EXtract)

(Solvent PurificatiorD
(NMP Solvent)i

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(Butadiene Sample)

quueﬁed Gas Injector)

'

(Temperature Programmed Oven) (Gas Chromatography ColumrD

'

@lame Ionization Detector (FIDD

'

@ata Acquisition and Processin@

(NMP Concentration (pprn))

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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